Cas no 1864051-73-9 (N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate)
N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- N-(2-methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate
- methanesulfonic acid;2-(2-methyl-1,3-benzothiazol-5-yl)guanidine
- N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate
-
- MDL: MFCD16653186
- Inchi: 1S/C9H10N4S.CH4O3S/c1-5-12-7-4-6(13-9(10)11)2-3-8(7)14-5;1-5(2,3)4/h2-4H,1H3,(H4,10,11,13);1H3,(H,2,3,4)
- InChI Key: MPZOIMOSTDANPB-UHFFFAOYSA-N
- SMILES: S1C(C)=NC2C=C(C=CC1=2)/N=C(\N)/N.S(C)(=O)(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 332
- Topological Polar Surface Area: 168
N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N296786-100mg |
n-(2-methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate |
1864051-73-9 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | N296786-500mg |
n-(2-methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate |
1864051-73-9 | 500mg |
$ 410.00 | 2022-06-03 | ||
| TRC | N296786-1g |
n-(2-methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate |
1864051-73-9 | 1g |
$ 615.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1353088-50mg |
1-(2-Methylbenzo[d]thiazol-5-yl)guanidine methanesulfonate |
1864051-73-9 | 95% | 50mg |
¥13730.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1353088-100mg |
1-(2-Methylbenzo[d]thiazol-5-yl)guanidine methanesulfonate |
1864051-73-9 | 95% | 100mg |
¥16599.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1353088-250mg |
1-(2-Methylbenzo[d]thiazol-5-yl)guanidine methanesulfonate |
1864051-73-9 | 95% | 250mg |
¥17334.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1353088-500mg |
1-(2-Methylbenzo[d]thiazol-5-yl)guanidine methanesulfonate |
1864051-73-9 | 95% | 500mg |
¥18111.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1353088-1g |
1-(2-Methylbenzo[d]thiazol-5-yl)guanidine methanesulfonate |
1864051-73-9 | 95% | 1g |
¥17609.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1353088-2.5g |
1-(2-Methylbenzo[d]thiazol-5-yl)guanidine methanesulfonate |
1864051-73-9 | 95% | 2.5g |
¥34524.00 | 2023-11-21 | |
| Enamine | EN300-236666-0.05g |
N-(2-methyl-1,3-benzothiazol-5-yl)guanidine, methanesulfonic acid |
1864051-73-9 | 95% | 0.05g |
$587.0 | 2024-06-19 |
N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate
N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate (CAS No. 1864051-73-9): An Overview of a Promising Compound in Pharmaceutical Research
N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate (CAS No. 1864051-73-9) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its guanidine and methanesulfonate moieties, has been the subject of numerous studies aimed at elucidating its biological activities and potential medicinal uses.
The chemical structure of N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate is particularly noteworthy. The presence of the guanidine group, known for its ability to form strong hydrogen bonds, contributes to the compound's high solubility in water and its potential for interacting with various biological targets. The methanesulfonate moiety, on the other hand, imparts additional stability and enhances the compound's overall pharmacological profile.
Recent research has highlighted the potential of N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Studies have shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate effectively reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.
In addition to its neuroprotective effects, N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate has also shown promise in the treatment of cardiovascular diseases. Research conducted at the University of California found that this compound can improve endothelial function and reduce blood pressure in animal models of hypertension. The mechanism underlying these effects is believed to involve the activation of nitric oxide (NO) signaling pathways, which play a crucial role in maintaining vascular health.
The anti-inflammatory properties of N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate have also been extensively studied. In a recent study published in the Journal of Inflammation Research, it was reported that this compound significantly reduced levels of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. These findings suggest that N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate could be a valuable candidate for the development of anti-inflammatory drugs.
Another area where N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate has shown potential is in cancer therapy. Preliminary studies have indicated that this compound can inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways involved in cell cycle regulation and apoptosis. For example, a study published in Cancer Letters demonstrated that N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate induced cell cycle arrest and apoptosis in human breast cancer cells through the modulation of p53 and Bcl-2 family proteins.
The safety profile of N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate is another important aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability at therapeutic doses. These findings are supported by data from phase I clinical trials, which have demonstrated that N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate is well-tolerated by human subjects with minimal adverse effects.
In conclusion, N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate (CAS No. 1864051-73-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a novel pharmaceutical agent. Ongoing research continues to uncover new insights into the mechanisms underlying its effects and to explore its potential for treating various diseases. As more data becomes available, it is likely that this compound will play an increasingly important role in advancing medical treatments and improving patient outcomes.
1864051-73-9 (N-(2-Methyl-1,3-benzothiazol-5-yl)guanidine methanesulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)